Cas no 216059-94-8 (Benzoic acid,4-(3-quinolinyl)-)

• Product Name: Benzoic acid,4-(3-quinolinyl)-
• CAS No: 216059-94-8
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 243231
• PubChem ID: 4133299
• Update Time: 2025-04-19

Benzoic acid,4-(3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(3-quinolinyl)-
• 4-(2-METHYLQUINOLIN-6-YL)BENZOIC ACID
• 4-(2-METHYL(QUINOLIN-6-YL))BENZOIC ACID
• 4-(Quinolin-6-yl)benzoic acid
• Benzoic acid,4-(3-quinolinyl)
• 4-(3-quinolinyl)benzoic acid
• 4-quinolin-3-ylbenzoic Acid
• SCHEMBL8109340
• SB71208
• BB 0222750
• 4-Quinolin-3-yl-benzoic acid
• AKOS004114116
• 4-(QUINOLIN-3-YL)BENZOICACID
• 4-(QUINOLIN-3-YL)BENZOIC ACID
• 216059-94-8

• MDL： MFCD06801829
• Inchi： 1S/C16H11NO2/c18-16(19)12-7-5-11(6-8-12)14-9-13-3-1-2-4-15(13)17-10-14/h1-10H,(H,18,19)
• InChI Key： DEGQFAJPLNIVAA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CN=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 263.09500
• Monoisotopic Mass: 263.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 50.19000
• LogP: 3.90840